Cas no 2137816-99-8 (2-bromo-N-(oxetan-2-yl)methylacetamide)
2-Bromo-N-(oxetan-2-yl)methylacetamide is a brominated acetamide derivative featuring an oxetane functional group, making it a valuable intermediate in organic synthesis and pharmaceutical research. The presence of the reactive bromoacetamide moiety allows for selective alkylation or nucleophilic substitution reactions, while the oxetane ring contributes to enhanced metabolic stability and bioavailability in drug design. This compound is particularly useful in the development of protease inhibitors and other bioactive molecules due to its ability to act as a versatile electrophile. Its well-defined structure and high purity ensure reproducibility in synthetic applications, making it a reliable choice for medicinal chemistry and advanced material studies.
2137816-99-8 structure
Product Name:2-bromo-N-(oxetan-2-yl)methylacetamide
CAS No:2137816-99-8
MF:C6H10BrNO2
MW:208.053101062775
CID:5609939
PubChem ID:165792867
Update Time:2025-06-07
2-bromo-N-(oxetan-2-yl)methylacetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-bromo-N-[(oxetan-2-yl)methyl]acetamide
- 2137816-99-8
- EN300-861871
- 2-bromo-N-(oxetan-2-yl)methylacetamide
-
- Inchi: 1S/C6H10BrNO2/c7-3-6(9)8-4-5-1-2-10-5/h5H,1-4H2,(H,8,9)
- InChI Key: XMJAKKSXLJWFMU-UHFFFAOYSA-N
- SMILES: BrCC(NCC1CCO1)=O
Computed Properties
- Exact Mass: 206.98949g/mol
- Monoisotopic Mass: 206.98949g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 129
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 38.3Ų
2-bromo-N-(oxetan-2-yl)methylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-861871-1g |
2-bromo-N-[(oxetan-2-yl)methyl]acetamide |
2137816-99-8 | 1g |
$1057.0 | 2023-09-02 | ||
| Enamine | EN300-861871-5g |
2-bromo-N-[(oxetan-2-yl)methyl]acetamide |
2137816-99-8 | 5g |
$3065.0 | 2023-09-02 | ||
| Enamine | EN300-861871-10g |
2-bromo-N-[(oxetan-2-yl)methyl]acetamide |
2137816-99-8 | 10g |
$4545.0 | 2023-09-02 | ||
| Enamine | EN300-861871-0.05g |
2-bromo-N-[(oxetan-2-yl)methyl]acetamide |
2137816-99-8 | 95.0% | 0.05g |
$888.0 | 2025-02-21 | |
| Enamine | EN300-861871-0.1g |
2-bromo-N-[(oxetan-2-yl)methyl]acetamide |
2137816-99-8 | 95.0% | 0.1g |
$930.0 | 2025-02-21 | |
| Enamine | EN300-861871-0.25g |
2-bromo-N-[(oxetan-2-yl)methyl]acetamide |
2137816-99-8 | 95.0% | 0.25g |
$972.0 | 2025-02-21 | |
| Enamine | EN300-861871-0.5g |
2-bromo-N-[(oxetan-2-yl)methyl]acetamide |
2137816-99-8 | 95.0% | 0.5g |
$1014.0 | 2025-02-21 | |
| Enamine | EN300-861871-1.0g |
2-bromo-N-[(oxetan-2-yl)methyl]acetamide |
2137816-99-8 | 95.0% | 1.0g |
$1057.0 | 2025-02-21 | |
| Enamine | EN300-861871-2.5g |
2-bromo-N-[(oxetan-2-yl)methyl]acetamide |
2137816-99-8 | 95.0% | 2.5g |
$2071.0 | 2025-02-21 | |
| Enamine | EN300-861871-5.0g |
2-bromo-N-[(oxetan-2-yl)methyl]acetamide |
2137816-99-8 | 95.0% | 5.0g |
$3065.0 | 2025-02-21 |
2-bromo-N-(oxetan-2-yl)methylacetamide Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
2137816-99-8 (2-bromo-N-(oxetan-2-yl)methylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk